Cas no 1896515-75-5 (5-fluoro-1-methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-fluoro-1-methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 1896515-75-5
• MF: C₅H₅FN₂O
• MW: 128.104404211044
• CID: 6409624
• PubChem ID: 115011165
• Update Time: 2026-03-11

5-fluoro-1-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-1-methyl-1H-pyrazole-4-carbaldehyde
• 1H-Pyrazole-4-carboxaldehyde, 5-fluoro-1-methyl-
• 1896515-75-5
• EN300-7007911
• AKOS040889872
• Z2732445309
• MFCD31633735
• 5-fluoro-1-methylpyrazole-4-carbaldehyde

• Inchi： 1S/C5H5FN2O/c1-8-5(6)4(3-9)2-7-8/h2-3H,1H3
• InChI Key： NCLCZBDHCVJAOT-UHFFFAOYSA-N
• SMILES： N1(C)C(F)=C(C=O)C=N1

Computed Properties

• Exact Mass: 128.03859095g/mol
• Monoisotopic Mass: 128.03859095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 221.1±20.0 °C(Predicted)
• pka: -0.61±0.10(Predicted)